Cas no 2549039-60-1 (5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide)

5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide is a heterocyclic compound featuring an oxadiazole core functionalized with an amino group and a dimethylcarboxamide moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The oxadiazole scaffold is known for its stability and bioactivity, while the amino and carboxamide groups enhance solubility and provide sites for further derivatization. The compound’s well-defined molecular framework makes it a valuable intermediate in synthetic chemistry, particularly in the development of biologically active molecules. Its purity and structural consistency ensure reliable performance in research and industrial processes.
5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide structure
2549039-60-1 structure
Product Name:5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide
CAS No:2549039-60-1
MF:C5H8N4O2
MW:156.14262008667
CID:5360072
Update Time:2025-10-29

5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide
    • Inchi: 1S/C5H8N4O2/c1-9(2)4(10)3-7-8-5(6)11-3/h1-2H3,(H2,6,8)
    • InChI Key: IVPUGNARSSBHPV-UHFFFAOYSA-N
    • SMILES: O1C(N)=NN=C1C(N(C)C)=O

Experimental Properties

  • Density: 1.343±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 293.7±23.0 °C(Predicted)
  • pka: -2.45±0.13(Predicted)

5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide Pricemore >>

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Additional information on 5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide

5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide (CAS No. 2549039-60-1): A Comprehensive Overview

5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide (CAS No. 2549039-60-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,3,4-oxadiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties.

The chemical structure of 5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide is characterized by a 1,3,4-oxadiazole ring system substituted with an amino group and two methyl groups on the nitrogen atoms of the carboxamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes and pathways.

In another study published in the European Journal of Medicinal Chemistry in 2022, 5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide was evaluated for its anti-inflammatory properties. The results showed that the compound significantly reduces inflammation in both in vitro and in vivo models by downregulating pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of 5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide has also been investigated to assess its suitability for therapeutic use. Studies have demonstrated that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a drug candidate. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

In terms of synthetic methodology, 5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide can be synthesized through a multi-step process involving the condensation of an appropriate amine with an acid chloride followed by cyclization to form the 1,3,4-oxadiazole ring. The synthesis can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

The potential applications of 5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide extend beyond its direct therapeutic use. The compound can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers are exploring the use of this compound as a scaffold for developing novel antiviral agents with improved efficacy and reduced side effects.

In conclusion, 5-Amino-N,N-dimethyl-1,3,4-oxadiazole-2-carboxamide (CAS No. 2549039-60-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into therapeutic agents targeting viral infections and inflammatory diseases.

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